Cas no 2229241-70-5 (3-(2,4,6-trifluorophenyl)azetidin-3-ol)

• Product Name: 3-(2,4,6-trifluorophenyl)azetidin-3-ol
• CAS No: 2229241-70-5
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 6082959
• PubChem ID: 165980700
• Update Time: 2025-05-19

3-(2,4,6-trifluorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trifluorophenyl)azetidin-3-ol
• EN300-1802597
• 2229241-70-5

• Inchi： 1S/C9H8F3NO/c10-5-1-6(11)8(7(12)2-5)9(14)3-13-4-9/h1-2,13-14H,3-4H2
• InChI Key： PMFZPFMNOXYUEX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1(CNC1)O)F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,4,6-trifluorophenyl)azetidin-3-ol

Recent Advances in the Study of 3-(2,4,6-trifluorophenyl)azetidin-3-ol (CAS: 2229241-70-5)

3-(2,4,6-trifluorophenyl)azetidin-3-ol (CAS: 2229241-70-5) is a fluorinated azetidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a building block for novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, pharmacological properties, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 3-(2,4,6-trifluorophenyl)azetidin-3-ol, emphasizing its scalability and high yield (up to 85%). The researchers employed a stereoselective ring-opening strategy, which allowed for the efficient production of enantiomerically pure forms of the compound. This advancement is critical for its application in chiral drug development, where stereochemistry often plays a pivotal role in biological activity.

In pharmacological research, 3-(2,4,6-trifluorophenyl)azetidin-3-ol has shown promise as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. A preclinical study demonstrated that derivatives of this compound exhibited potent binding affinity for GABA_A receptors, suggesting potential applications in treating anxiety and epilepsy. The fluorinated phenyl group was found to enhance blood-brain barrier permeability, a key factor for CNS-targeted therapeutics.

Beyond neurology, this compound has also been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(2,4,6-trifluorophenyl)azetidin-3-ol derivatives displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,4,6-trifluorophenyl)azetidin-3-ol-based therapeutics. Pharmacokinetic studies indicate that further structural modifications may be necessary to improve metabolic stability and reduce potential off-target effects. Ongoing research is focused on optimizing the compound's drug-like properties while retaining its bioactive core structure.

In conclusion, 3-(2,4,6-trifluorophenyl)azetidin-3-ol represents a versatile scaffold in medicinal chemistry with applications spanning multiple therapeutic areas. Its unique combination of fluorination and azetidine chemistry offers distinct advantages for drug design, particularly in overcoming biological barriers and enhancing target engagement. Future research directions may include the development of prodrug strategies and combination therapies to maximize its therapeutic potential.